2-Piperidin-1-yl-1-phenylethylamine

• IUPAC Name: 1-phenyl-2-piperidin-1-ylethanamine
• InChI: InChI=1S/C13H20N2/c14-13(12-7-3-1-4-8-12)11-15-9-5-2-6-10-15/h1,3-4,7-8,13H,2,5-6,9-11,14H2
• InChI Key: XNUTYKUKRPEFKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(C2=CC=CC=C2)N
• Molecular Formula: C13H20N2
• DSSTOX Substance ID: DTXSID70397611
• Molecular Weight: 204.31 g/mol
• CAS RN: 41208-22-4

Description

2-Piperidin-1-yl-1-phenylethylamine is a chemical compound. It is not intended for human or veterinary use and is used only for research. It plays a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

The molecular formula of 2-Piperidin-1-yl-1-phenylethylamine is C13H20N2. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines are utilized in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The reaction leads to 2-oxo-1,2,3,4-tetrahydropyridine if the amide group in 2-cyanoacetamides possesses either an alkyl or hydrogen substituent instead of aryl.

Physical And Chemical Properties Analysis

The molecular weight of 2-Piperidin-1-yl-1-phenylethylamine is 204.31 g/mol. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Synthesis and Characterization

2-Piperidin-1-yl-1-phenylethylamine derivatives have been synthesized and characterized for their potential applications in drug discovery and chemical analysis. McLaughlin et al. (2016) described the synthesis, test purchase, and analytical characterization of 2-methoxydiphenidine (MXP), a derivative with NMDA receptor antagonist activity, highlighting the structural diversity and potential therapeutic applications of such compounds (McLaughlin et al., 2016). Similarly, Wallach et al. (2015) explored the preparation and characterization of diphenidine and its isomers, providing valuable analytical data for differentiation and pharmacological assessment (Wallach et al., 2015).

Optical and Electronic Properties

Research into the optical and electronic properties of trisheterocyclic systems with electron-donating amino groups, including piperidine derivatives, has revealed their potential in materials science. Palion-Gazda et al. (2019) investigated how amine donors and nitrogen-based π-deficient heterocycles impact thermal, redox, and emission properties, suggesting applications in designing efficient emitters and understanding fluorescence mechanisms (Palion-Gazda et al., 2019).

Stereoselective Synthesis

The stereoselective synthesis of acyclic amino alcohols via the von Braun ring opening of chiral piperidines has been demonstrated, underscoring the method's utility for creating alkylamine derivatives with multiple chiral centers. This approach facilitates the production of compounds with diverse functionality, which is crucial for pharmaceutical applications (McCall, Grillo, & Comins, 2008).

Antitumor Agents

Lin et al. (2008) designed and synthesized a series of 1-(6-(2-(2-arylethynyl)phenyl)hexyn-5-yl)piperidin-2-ones, evaluating their antitumor activities. One compound, in particular, demonstrated significant growth inhibition activity against leukemia cell lines, suggesting the therapeutic potential of piperidin-1-yl-1-phenylethylamine derivatives in cancer treatment (Lin et al., 2008).

NMDA Receptor Antagonists

Tewes et al. (2010) explored the design, synthesis, and biological evaluation of benzazepin-1-ols as NR2B-selective NMDA receptor antagonists, based on modifications of the piperidine ring. This research provides insights into developing new therapeutics for neurological conditions (Tewes et al., 2010).

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.